Cas no 956824-00-3 (1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid)

• Product Name: 1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid
• CAS No: 956824-00-3
• MF: C₁₆H₁₅FN₄O₂
• MW: 314.314306497574
• MDL: MFCD08558199
• CID: 3057002
• PubChem ID: 16394841
• Update Time: 2025-04-21

1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>1'-Ethyl-1-(4-fluoro-phenyl)-3'-methyl-1H,1'H-[3,4']bipyrazolyl-4-carboxyli c acid
• 1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid
• 1'-ETHYL-1-(4-FLUOROPHENYL)-3'-METHYL-[3,4'-BIPYRAZOLE]-4-CARBOXYLIC ACID
• 1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-[3,4'-bipyrazole]-4-carboxylic acid
• 3-(1-Ethyl-3-methyl-1h-pyrazol-4-yl)-1-(4-fluorophenyl)-1h-pyrazole-4-carboxylic acid
• GNB82400
• CCG-275761
• 1a(2)-Ethyl-1-(4-fluorophenyl)-3a(2)-methyl[3,4a(2)-bi-1H-pyrazole]-4-carboxylic acid
• EN300-230642
• BBL031042
• DTXSID001141134
• 1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-[3,4'-bipyrazole]-4-carboxylicacid
• 956824-00-3
• 3-(1-ethyl-3-methylpyrazol-4-yl)-1-(4-fluorophenyl)pyrazole-4-carboxylic acid
• VS-10200
• CS-0240938
• MFCD08558199
• STK350739
• AKOS000313556

• MDL： MFCD08558199
• Inchi： 1S/C16H15FN4O2/c1-3-20-8-13(10(2)18-20)15-14(16(22)23)9-21(19-15)12-6-4-11(17)5-7-12/h4-9H,3H2,1-2H3,(H,22,23)
• InChI Key： JUYPSWYUJCLWSK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(=O)O)C(C2=CN(CC)N=C2C)=N1

Computed Properties

• Exact Mass: 314.11790390Da
• Monoisotopic Mass: 314.11790390Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 472.0±45.0 °C at 760 mmHg
• Flash Point: 239.3±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1'-ethyl-1-(4-fluorophenyl)-3'-methyl-1H,1'H-3,4'-bipyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles